Cas no 896278-76-5 (2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide)

• Product Name: 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide
• CAS No: 896278-76-5
• MF: C₁₆H₁₆F₂N₂O₃S₂
• MW: 386.436648368835
• CID: 5920531
• PubChem ID: 18574873
• Update Time: 2025-10-18

2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]benzamide
• F2574-0451
• 2,6-difluoro-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}benzamide
• 2,6-difluoro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide
• MLS001234493
• HMS3003G03
• SR-01000023448
• SMR000811410
• CHEMBL1708349
• SR-01000023448-1
• 896278-76-5
• AKOS024661802
• 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide

• Inchi： 1S/C16H16F2N2O3S2/c17-12-5-1-6-13(18)15(12)16(21)19-10-11-4-2-8-20(11)25(22,23)14-7-3-9-24-14/h1,3,5-7,9,11H,2,4,8,10H2,(H,19,21)
• InChI Key： GRKALNUTZNAPBF-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 386.05704105g/mol
• Monoisotopic Mass: 386.05704105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Additional information on 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide

Research Briefing on 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS: 896278-76-5)

In recent years, the compound 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS: 896278-76-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluoro and thiophene-sulfonyl groups in its structure suggests possible interactions with biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide exhibits notable activity in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity and selectivity towards target proteins.

One of the key objectives of current research is to explore the therapeutic potential of this compound in treating diseases such as cancer and autoimmune disorders. In vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a lead compound for further drug development.

The synthesis and optimization of 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide have also been a focal point of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring structural analogs to enhance its pharmacological profile. These efforts are critical for advancing the compound into preclinical and clinical stages.

In conclusion, 2,6-difluoro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable subject for ongoing and future research. Further studies are warranted to fully elucidate its therapeutic potential and optimize its properties for clinical applications.